Cas no 2229563-27-1 (methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate)

• Product Name: methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate
• CAS No: 2229563-27-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6184850
• PubChem ID: 165830268
• Update Time: 2025-06-11

methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate
• 2229563-27-1
• EN300-1740407
• methyl 4-[2-(aminooxy)propan-2-yl]-2-methylbenzoate

• Inchi： 1S/C12H17NO3/c1-8-7-9(12(2,3)16-13)5-6-10(8)11(14)15-4/h5-7H,13H2,1-4H3
• InChI Key： SGZNNYOIAVKCLI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC(C(=O)OC)=C(C)C=1)N

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate

Introduction to Methyl 4-2-(Aminooxy)propan-2-yl-2-methylbenzoate (CAS No. 2229563-27-1)

Methyl 4-2-(Aminooxy)propan-2-yl-2-methylbenzoate (CAS No. 2229563-27-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate consists of a benzene ring substituted with a methyl group at the 2-position and a 4-substituted propan-2-yl group carrying an aminooxy functional group. The presence of the aminooxy moiety is particularly noteworthy, as it can participate in various chemical reactions, including the formation of stable covalent bonds with target proteins. This property makes the compound an attractive candidate for the design of prodrugs and targeted drug delivery systems.

Recent studies have highlighted the potential of methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate in modulating specific biological pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory processes. This finding suggests that methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate could be developed into an effective anti-inflammatory agent, potentially offering new treatment options for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate has also shown promise in cancer research. A study published in Cancer Research reported that this compound can selectively target and inhibit cancer cell proliferation by disrupting key signaling pathways. The selective nature of this inhibition is crucial for minimizing side effects and improving therapeutic outcomes. These findings have sparked interest in further exploring the potential of methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate as an anticancer agent.

The synthesis of methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate involves several well-established chemical reactions, including esterification and substitution reactions. The synthetic route is highly reproducible and scalable, making it suitable for large-scale production. This aspect is particularly important for pharmaceutical companies looking to develop this compound into a viable drug candidate.

To further enhance the therapeutic potential of methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate, researchers are exploring various modifications to its chemical structure. For example, substituting different functional groups on the benzene ring or altering the length and composition of the side chain can lead to compounds with improved pharmacokinetic properties and enhanced biological activity. These efforts are ongoing and are expected to yield a range of derivatives with optimized therapeutic profiles.

In conclusion, methyl 4-2-(aminooxy)propan-2-yl-2-methylbenzoate (CAS No. 2229563-27-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and optimizations for this promising compound, paving the way for future advancements in drug discovery and development.